[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,25S)-18,19,21,22,24-pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl]methyl acetate
Overview
Description
[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,25S)-18,19,21,22,24-pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl]methyl acetate is a natural product found in Tripterygium wilfordii with data available.
Scientific Research Applications
Structural Analysis and Chemical Synthesis
- A study by Nguyen et al. (2017) explored the X-ray structural analysis of a macrocyclic compound related to the queried chemical, highlighting the significance of structural analysis in understanding the properties and potential applications of complex molecules (Nguyen et al., 2017).
- Terasawa and Okada (1986) developed practical synthetic routes to derivatives of corticosterone, demonstrating the importance of synthetic chemistry in creating analogs and derivatives for further study (Terasawa & Okada, 1986).
Biological Activity and Potential Applications
- Research by Hisham et al. (2001) on triterpenoids from Dysoxylum malabaricum isolated compounds structurally similar to the queried molecule, suggesting possible biological activities and applications in medicinal chemistry (Hisham et al., 2001).
- Madureira et al. (2003) evaluated the antiviral and antimicrobial activities of triterpenes isolated from Euphorbia segetalis, indicating a potential area of application for similar complex molecules in the development of antiviral and antibacterial agents (Madureira et al., 2003).
Properties
IUPAC Name |
[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,25S)-18,19,21,22,24-pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl]methyl acetate | |
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InChI |
InChI=1S/C38H47NO18/c1-16-17(2)33(46)56-30-28(52-20(5)42)32(55-23(8)45)37(15-49-18(3)40)31(54-22(7)44)27(51-19(4)41)25-29(53-21(6)43)38(37,36(30,10)48)57-35(25,9)14-50-34(47)24-12-11-13-39-26(16)24/h11-13,16-17,25,27-32,48H,14-15H2,1-10H3/t16?,17?,25-,27-,28+,29-,30+,31-,32+,35+,36+,37-,38+/m1/s1 | |
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InChI Key |
PBFGAFDJVQAMRS-KXCMQXIBSA-N | |
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Canonical SMILES |
CC1C(C(=O)OC2C(C(C3(C(C(C4C(C3(C2(C)O)OC4(COC(=O)C5=C1N=CC=C5)C)OC(=O)C)OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C | |
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Isomeric SMILES |
CC1C(C(=O)O[C@H]2[C@@H]([C@@H]([C@]3([C@@H]([C@@H]([C@@H]4[C@H]([C@@]3([C@@]2(C)O)O[C@]4(COC(=O)C5=C1N=CC=C5)C)OC(=O)C)OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C | |
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Molecular Formula |
C38H47NO18 | |
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Molecular Weight |
805.8 g/mol | |
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